Cas no 896350-48-4 (N'-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide)

• Product Name: N'-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide
• CAS No: 896350-48-4
• MF: C₁₈H₂₃N₃O₅
• MW: 361.39232468605
• CID: 6408506
• PubChem ID: 18574641
• Update Time: 2025-07-10

N'-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide
• N'-[2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl]-N-(prop-2-en-1-yl)ethanediamide
• MLS001166835
• SMR000641517
• 896350-48-4
• N'-[2-(1,3-benzodioxol-5-yl)-2-morpholin-4-ylethyl]-N-prop-2-enyloxamide
• CHEMBL1900422
• HMS2936J15
• AKOS024661412
• N1-allyl-N2-(2-(benzo[d][1,3]dioxol-5-yl)-2-morpholinoethyl)oxalamide
• F2572-0014
• Ethanediamide, N1-[2-(1,3-benzodioxol-5-yl)-2-(4-morpholinyl)ethyl]-N2-2-propen-1-yl-

• Inchi： 1S/C18H23N3O5/c1-2-5-19-17(22)18(23)20-11-14(21-6-8-24-9-7-21)13-3-4-15-16(10-13)26-12-25-15/h2-4,10,14H,1,5-9,11-12H2,(H,19,22)(H,20,23)
• InChI Key： REKCDQMVHNJPBR-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C2OCOC2=C1)N1CCOCC1)(=O)C(NCC=C)=O

Computed Properties

• Exact Mass: 361.16377084g/mol
• Monoisotopic Mass: 361.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• pka: 12.47±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide

Research Briefing on N'-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide (CAS: 896350-48-4)

Recent studies on the compound N'-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide (CAS: 896350-48-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzodioxolyl and morpholinyl functional groups, has garnered attention for its promising pharmacological properties, including its role as a modulator of key signaling pathways implicated in various diseases.

The synthesis and characterization of 896350-48-4 have been extensively documented, with recent advancements focusing on optimizing its yield and purity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structural integrity of the compound. Additionally, computational modeling studies have provided insights into its molecular interactions, particularly its binding affinity for specific protein targets.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating cellular processes. For instance, it has shown inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, preliminary data indicate that 896350-48-4 may exhibit neuroprotective properties, making it a candidate for further investigation in neurodegenerative disorders.

Despite these promising findings, challenges remain in the development of 896350-48-4 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N'-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide represents a compelling area of research in chemical biology. Its multifaceted pharmacological profile and therapeutic potential underscore the importance of continued investigation. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its applications in diverse disease models.